Cas no 875774-90-6 (1,1'-BIPHENYL, 4-NITRO-4'-(TRIFLUOROMETHOXY)-2-(TRIFLUOROMETHYL)-)

• Product Name: 1,1'-BIPHENYL, 4-NITRO-4'-(TRIFLUOROMETHOXY)-2-(TRIFLUOROMETHYL)-
• CAS No: 875774-90-6
• MF: C₁₄H₇F₆NO₃
• MW: 351.200704813004
• CID: 3176340
• PubChem ID: 86094926
• Update Time: 2025-05-26

1,1'-BIPHENYL, 4-NITRO-4'-(TRIFLUOROMETHOXY)-2-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-BIPHENYL, 4-NITRO-4'-(TRIFLUOROMETHOXY)-2-(TRIFLUOROMETHYL)-
• 4-Nitro-4'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl
• SCHEMBL1148913
• 875774-90-6
• HVNYKJNPMROCCW-UHFFFAOYSA-N

• Inchi： 1S/C14H7F6NO3/c15-13(16,17)12-7-9(21(22)23)3-6-11(12)8-1-4-10(5-2-8)24-14(18,19)20/h1-7H
• InChI Key： HVNYKJNPMROCCW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C1C=CC(=CC=1)OC(F)(F)F)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 351.03301206Da
• Monoisotopic Mass: 351.03301206Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 1,1'-BIPHENYL, 4-NITRO-4'-(TRIFLUOROMETHOXY)-2-(TRIFLUOROMETHYL)-

1,1'-BIPHENYL, 4-NITRO-4'-(TRIFLUOROMETHOXY)-2-(TRIFLUOROMETHYL) (CAS No. 875774-90-6)

The compound 1,1'-biphenyl, 4-nitro-4'-(trifluoromethoxy)-2-(trifluoromethyl), with CAS number 875774-90-6, is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its biphenyl structure, which consists of two benzene rings connected by a single bond. The substitution pattern on these rings introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The biphenyl core of this compound serves as a versatile platform for functionalization. The presence of a nitro group at the 4-position of one ring and a trifluoromethoxy group at the 4'-position of the other ring introduces significant electron-withdrawing effects. Additionally, the trifluoromethyl group at the 2-position further enhances the electronic complexity of the molecule. These substituents not only influence the compound's reactivity but also play a crucial role in its potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of such multifunctional aromatic compounds in the development of advanced materials. For instance, the electron-withdrawing groups present in this compound can significantly alter its optical and electronic properties, making it a promising candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The biphenyl structure also provides a rigid framework that can enhance the stability and performance of these materials under various conditions.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The introduction of the trifluoromethyl group can be achieved via electrophilic substitution reactions, while the nitro group can be introduced using nitration techniques. The presence of multiple substituents on the biphenyl core requires careful optimization of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further streamlined these processes, making large-scale synthesis more feasible.

The compound's unique combination of substituents also makes it an attractive target for medicinal chemistry research. The electron-withdrawing groups can modulate the bioavailability and pharmacokinetic properties of potential drug candidates. Moreover, the biphenyl structure is known to exhibit favorable pharmacodynamic properties, including high potency and selectivity for certain biological targets.

From an environmental perspective, understanding the behavior of such compounds in natural systems is crucial. Studies have shown that compounds with trifluoromethyl groups are generally resistant to biodegradation due to their strong carbon-fluorine bonds. However, their persistence in environmental matrices can vary depending on factors such as hydrophobicity and metabolic activation pathways.

In conclusion, 1,1'-biphenyl, 4-nitro-4'-(trifluoromethoxy)-2-(trifluoromethyl) (CAS No. 875774-90-6) is a multifaceted compound with significant potential in various scientific domains. Its unique structural features and functional groups make it an invaluable tool for researchers exploring new frontiers in organic chemistry and materials science.